1-Benzothiazol-2-yl-ethylamine
Overview
Description
Synthesis Analysis
The synthesis of 1-Benzothiazol-2-yl-ethylamine and its derivatives has been explored through various methods, including microwave irradiation and three-component reactions. Microwave irradiation of 1-pyrenecarboxaldehyde and 2-methylbenzothiazole in an aqueous solution produces related compounds with potential nonlinear optical properties due to their large π-conjugation system (Zhang Jingji, 2015). Another approach involves a three-component reaction yielding novel compounds from reactions of benzothiazole derivatives, showcasing the versatility of synthesis methods (M. Nassiri & Forough Jalili Milani, 2020).
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives has been extensively studied, indicating a wide range of potential applications due to their complex structures. For instance, novel 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl ureas exhibit excellent inhibition activity, highlighting the importance of molecular structure analysis in understanding the compound's potential uses (Vladimír Pejchal et al., 2011).
Chemical Reactions and Properties
The chemical reactions and properties of 1-Benzothiazol-2-yl-ethylamine derivatives have been explored, showing significant biological activity. For example, certain benzothiazole derivatives containing benzimidazole and imidazoline moieties exhibit potent antibacterial and entomological activities, demonstrating the compound's diverse chemical properties (M. Chaudhary et al., 2011).
Physical Properties Analysis
Studies on the physical properties, such as thermal stability and melting points, provide insights into the compound's stability and potential for practical applications. For instance, certain benzothiazole derivatives have been shown to possess high melting points and good thermal stability, making them suitable for use in materials requiring high-temperature resistance (Zhang Jingji, 2015).
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds and potential for forming various derivatives, are crucial for developing new materials and drugs. Novel synthesis methods have enabled the creation of diverse benzothiazole derivatives with varying chemical properties, such as antimicrobial and antifungal activities, showcasing the compound's versatility (Nikhil D. Amnerkar et al., 2015).
Scientific Research Applications
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Antiviral Agents
- Field : Pharmacology
- Application : Benzothiazole plays a pivotal role in the design and development of antiviral drugs . It comprises many clinically useful agents .
- Method : High-throughput antiviral drug discovery screens have been extensively performed to identify inhibitors of viral protease and inhibitors of the RNA-dependent RNA polymerase .
- Results : The current review highlighted 64 potential novel lead molecules .
-
Antimicrobial Agents
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Anti-inflammatory Agents
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Antioxidant Agents
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Anticonvulsant Agents
-
Electrophosphorescent Emitter in OLEDs
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Antidiabetic Agents
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Antitubercular Agents
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Analgesic Agents
Safety And Hazards
Future Directions
Benzothiazoles, including 1-Benzothiazol-2-yl-ethylamine, have significant potential in the field of medicinal chemistry due to their wide range of biological activities . Future research may focus on improving the synthesis of benzothiazoles and developing more potent biologically active benzothiazole-based drugs .
properties
IUPAC Name |
1-(1,3-benzothiazol-2-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2S/c1-6(10)9-11-7-4-2-3-5-8(7)12-9/h2-6H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXVJOKQWUUSEEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC2=CC=CC=C2S1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80458666 |
Source
|
| Record name | 1-Benzothiazol-2-yl-ethylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80458666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzothiazol-2-yl-ethylamine | |
CAS RN |
177407-14-6 |
Source
|
| Record name | 1-Benzothiazol-2-yl-ethylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80458666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(1,3-benzothiazol-2-yl)ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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